Cas no 2138053-41-3 (N-[3-methyl-4-(piperidin-4-yl)phenyl]-4-nitrobenzene-1-sulfonamide)

• Product Name: N-[3-methyl-4-(piperidin-4-yl)phenyl]-4-nitrobenzene-1-sulfonamide
• CAS No: 2138053-41-3
• MF: C₁₈H₂₁N₃O₄S
• MW: 375.442043066025
• CID: 6110514
• PubChem ID: 165500563
• Update Time: 2025-10-18

N-[3-methyl-4-(piperidin-4-yl)phenyl]-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1167718
• 2138053-41-3
• N-[3-methyl-4-(piperidin-4-yl)phenyl]-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C18H21N3O4S/c1-13-12-15(2-7-18(13)14-8-10-19-11-9-14)20-26(24,25)17-5-3-16(4-6-17)21(22)23/h2-7,12,14,19-20H,8-11H2,1H3
• InChI Key： VFABCTQZVJSOBV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=CC(=C(C)C=1)C1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 375.12527733g/mol
• Monoisotopic Mass: 375.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 112Ų

Additional information on N-[3-methyl-4-(piperidin-4-yl)phenyl]-4-nitrobenzene-1-sulfonamide

Professional Introduction to N-[3-methyl-4-(piperidin-4-yl)phenyl]-4-nitrobenzene-1-sulfonamide (CAS No. 2138053-41-3)

N-[3-methyl-4-(piperidin-4-yl)phenyl]-4-nitrobenzene-1-sulfonamide, identified by its CAS number 2138053-41-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and development. The structural features of this molecule, including its aromatic ring system and functional groups, make it a promising candidate for further investigation in various therapeutic applications.

The molecular structure of N-[3-methyl-4-(piperidin-4-yl)phenyl]-4-nitrobenzene-1-sulfonamide consists of a benzene ring substituted with a nitro group at the 4-position and a sulfonamide moiety at the 1-position. Additionally, the phenyl ring is linked to a piperidine ring through a methyl-substituted phenyl group. This unique arrangement of functional groups contributes to the compound's distinct chemical properties and biological interactions. The presence of both electron-withdrawing and electron-donating groups in its structure suggests that it may exhibit a range of pharmacological activities, making it an attractive subject for further study.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in N-[3-methyl-4-(piperidin-4-yl)phenyl]-4-nitrobenzene-1-sulfonamide may confer unique properties that differentiate it from other sulfonamide compounds. This has prompted researchers to explore its potential applications in various disease models.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The nitro group and sulfonamide moiety are known to interact with biological targets in diverse ways, which can lead to the development of drugs with novel mechanisms of action. For instance, nitroaromatic compounds have been investigated for their ability to modulate enzyme activity and signal transduction pathways. Similarly, sulfonamides are well-documented for their ability to inhibit bacterial growth by disrupting metabolic processes.

The piperidine ring in N-[3-methyl-4-(piperidin-4-yl)phenyl]-4-nitrobenzene-1-sulfonamide is particularly noteworthy, as piperidine derivatives are commonly found in biologically active molecules. Piperidine scaffolds have been incorporated into numerous drugs due to their ability to enhance oral bioavailability and improve pharmacokinetic profiles. The presence of this moiety in the current compound suggests that it may exhibit favorable pharmacokinetic properties, which could be advantageous for therapeutic applications.

In terms of synthetic chemistry, N-[3-methyl-4-(piperidin-4-yl)phenyl]-4-nitrobenzene-1-sulfonamide presents an interesting challenge for organic chemists. The synthesis involves multiple steps, including the introduction of the nitro group, the formation of the sulfonamide bond, and the coupling of the piperidine ring. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex molecules like this one more efficiently than ever before, which has opened up new possibilities for drug discovery.

The potential applications of N-[3-methyl-4-(piperidin-4-yl)phenyl]-4-nitrobenzene-1-sulfonamide are broad and varied. Initial studies have suggested that it may have utility in treating inflammatory diseases by modulating immune responses. Additionally, its structural features make it a candidate for developing anticancer agents that target specific pathways involved in tumor growth and progression. The compound's ability to interact with biological targets at multiple levels makes it a versatile tool for researchers exploring new therapeutic strategies.

In conclusion, N-[3-methyl-4-(piperidin-4-yl)phenyl]-4-nitrobenzene-1-sulfonamide(CAS No. 2138053-41-3) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound is likely to play an important role in the development of next-generation drugs.